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Compound of Interest

Compound Name: Boc-Bip(4,4')-OH

Cat. No.: B558349

An In-depth Technical Guide to Boc-Bip(4,4')-OH

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Boc-4,4'-biphenyl-L-alanine,
commonly referred to as Boc-Bip(4,4')-OH. This document details its chemical properties and
its primary application as a building block in peptide synthesis, a fundamental process in drug
discovery and development.

Chemical and Physical Properties

Boc-Bip(4,4')-OH is a synthetic amino acid derivative. The "Boc" refers to the tert-
butyloxycarbonyl protecting group on the amine, while "Bip" indicates the biphenylalanine side
chain. This compound is a white to off-white solid.

Below is a table summarizing the key quantitative data for Boc-Bip(4,4')-OH.
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Property Value Reference

CAS Number 147923-08-8 [1][2][3]

Molecular Formula C20H23NO4 [1][2]

Molecular Weight 341.40 g/mol [11[2]

Appearance White to off-white solid [1112]

Purity Typically =98%

Solubility Soluble in organic solvents like (2]
DMSO

Applications in Peptide Synthesis

Boc-Bip(4,4')-OH is primarily utilized as a building block in solid-phase peptide synthesis
(SPPS). The Boc protecting group is crucial for preventing unwanted reactions at the N-
terminus of the amino acid during the coupling of the next amino acid in the peptide chain. The
biphenyl side chain of this unnatural amino acid allows for the introduction of a large,
hydrophobic, and aromatic moiety into a peptide. This can be instrumental in studying
structure-activity relationships (SAR) and in designing peptides with enhanced biological
activity and stability.

The introduction of a biphenyl group can influence a peptide's:

» Receptor Binding Affinity: The aromatic rings can participate in -1t stacking and
hydrophobic interactions within a receptor's binding pocket.

o Pharmacokinetic Properties: Increased hydrophobicity can affect a peptide's absorption,
distribution, metabolism, and excretion (ADME) profile.

e Secondary Structure: The bulky side chain can induce specific conformations in the peptide
backbone.

General Experimental Protocol: Boc Solid-Phase
Peptide Synthesis (SPPS)
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While specific experimental protocols involving Boc-Bip(4,4')-OH are not readily available in

the public domain, a general workflow for its incorporation into a peptide sequence via Boc-

SPPS is outlined below. This protocol is representative of standard procedures in peptide

synthesis.

Materials:

Boc-Bip(4,4')-OH

Appropriate resin (e.g., Merrifield resin)

Coupling reagents (e.g., DCC, HBTU)

Bases (e.g., DIPEA)

Deprotection reagent (e.g., Trifluoroacetic acid - TFA)

Solvents (e.g., DMF, DCM)

Workflow:

Resin Preparation: The synthesis begins with a solid support resin, which is swelled in an
appropriate solvent.

First Amino Acid Coupling: The C-terminal amino acid of the target peptide is coupled to the
resin.

Deprotection: The Boc protecting group of the resin-bound amino acid is removed using an
acid, typically TFA, to expose the free amine.

Neutralization: The resin is neutralized with a base.

Coupling of Boc-Bip(4,4')-OH: A solution of Boc-Bip(4,4')-OH, a coupling reagent, and a
base in a suitable solvent is added to the resin. The reaction is allowed to proceed until
completion.

Washing: The resin is washed to remove excess reagents and byproducts.
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» Repeat Cycle: Steps 3-6 are repeated for each subsequent amino acid in the peptide

sequence.

o Cleavage: Once the peptide chain is complete, it is cleaved from the resin, and all side-chain
protecting groups are removed, typically with a strong acid like HF or TFMSA.

 Purification and Analysis: The crude peptide is purified, commonly by reverse-phase high-
performance liquid chromatography (RP-HPLC), and its identity is confirmed by mass

spectrometry.

Logical Workflow and Diagrams

The following diagrams illustrate the general principles of Boc-SPPS.
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Caption: General cycle for Boc Solid-Phase Peptide Synthesis (SPPS).
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Caption: Logical workflow from peptide design to biological evaluation.
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Conclusion

Boc-Bip(4,4')-OH is a valuable tool for medicinal chemists and peptide scientists. Its unique
biphenyl side chain provides a means to introduce significant hydrophobicity and aromaticity
into a peptide, which can be leveraged to modulate its biological properties. While specific,
detailed experimental data for this compound is limited in publicly accessible literature, its use
follows the well-established principles of Boc-based solid-phase peptide synthesis. The general
protocols and workflows described herein provide a foundational understanding for its
application in the design and synthesis of novel peptides for therapeutic and research
purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b558349#boc-bip-4-4-oh-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b558349?utm_src=pdf-body
https://www.benchchem.com/product/b558349?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/boc-bip-4-4-oh.html
https://www.medchemexpress.com/boc-bip-4-4-oh.html?locale=ko-KR
https://pubmed.ncbi.nlm.nih.gov/23943478/
https://pubmed.ncbi.nlm.nih.gov/23943478/
https://www.benchchem.com/product/b558349#boc-bip-4-4-oh-cas-number-and-molecular-weight
https://www.benchchem.com/product/b558349#boc-bip-4-4-oh-cas-number-and-molecular-weight
https://www.benchchem.com/product/b558349#boc-bip-4-4-oh-cas-number-and-molecular-weight
https://www.benchchem.com/product/b558349#boc-bip-4-4-oh-cas-number-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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